Cas no 1246816-10-3 (Meclizine-d8 N’-Oxide)
Meclizine-d8 N’-Oxide Chemical and Physical Properties
Names and Identifiers
-
- Meclizine-d8 N’-Oxide
-
- Inchi: 1S/C25H27ClN2O/c1-20-6-5-7-21(18-20)19-28(29)16-14-27(15-17-28)25(22-8-3-2-4-9-22)23-10-12-24(26)13-11-23/h2-13,18,25H,14-17,19H2,1H3
- InChI Key: NDTIJUDMDNMOFC-UHFFFAOYSA-N
- SMILES: C(C1C=CC=CC=1)(C1C=CC(Cl)=CC=1)N1C([H])([H])C([H])([H])N(=O)(CC2C=CC=C(C)C=2)C([H])([H])C1([H])[H]
Meclizine-d8 N’-Oxide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M202712-1mg |
Meclizine-d8 N’-Oxide |
1246816-10-3 | 1mg |
$ 253.00 | 2023-04-15 | ||
| TRC | M202712-10mg |
Meclizine-d8 N’-Oxide |
1246816-10-3 | 10mg |
$ 1918.00 | 2023-04-15 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | M202712-1mg |
Meclizine-d8 N’-Oxide |
1246816-10-3 | 1mg |
¥2100.00 | 2023-09-15 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | M202712-10mg |
Meclizine-d8 N’-Oxide |
1246816-10-3 | 10mg |
¥16800.00 | 2023-09-15 |
Meclizine-d8 N’-Oxide Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on Meclizine-d8 N’-Oxide
Professional Introduction to Meclizine-d8 N’-Oxide (CAS No. 1246816-10-3)
Meclizine-d8 N’-Oxide, a deuterated derivative of the well-known anti-histamine drug Meclizine, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. The inclusion of deuterium atoms (denoted by the suffix "-d8") in the molecular structure of Meclizine-d8 N’-Oxide not only enhances its stability but also provides valuable insights into metabolic pathways and drug interactions. This compound, with its unique chemical properties, has garnered attention for its potential applications in research and therapeutic contexts.
The chemical structure of Meclizine-d8 N’-Oxide consists of a substituted piperazine ring linked to a benzhydryl group, with the N’-oxide moiety introducing an oxygen atom into the molecule. This modification significantly alters the pharmacokinetic and pharmacodynamic profiles of the parent compound, Meclizine. The deuterium substitution at specific positions enhances the compound's metabolic stability, making it an excellent candidate for studying drug degradation and metabolic pathways in vitro and in vivo.
In recent years, the use of deuterated compounds in pharmaceutical research has gained momentum due to their ability to mimic natural isotopes while providing additional stability and resistance to metabolic degradation. This property is particularly valuable in drug development, where understanding the metabolic fate of a compound is crucial for optimizing its efficacy and safety profile. Meclizine-d8 N’-Oxide exemplifies this trend, offering researchers a tool to investigate the complex interplay between drugs and biological systems.
The synthesis of Meclizine-d8 N’-Oxide involves sophisticated organic chemistry techniques, including deuterium labeling methods such as hydrogen-deuterium exchange or direct deuteration reactions. These methods require precise control over reaction conditions to ensure high isotopic purity and yield. The advancements in synthetic methodologies have made it feasible to produce complex deuterated molecules like Meclizine-d8 N’-Oxide with increasing efficiency and scalability.
One of the most compelling applications of Meclizine-d8 N’-Oxide is in the field of mass spectrometry-based metabolomics. The presence of deuterium atoms significantly enhances the detectability and resolution of metabolites in complex biological samples. This makes it an invaluable tool for researchers studying drug metabolism, enzyme kinetics, and disease biomarkers. By leveraging high-resolution mass spectrometry techniques, scientists can gain deeper insights into how Meclizine-d8 N’-Oxide interacts with biological systems, providing a foundation for developing more effective therapeutic strategies.
Furthermore, the study of Meclizine-d8 N’-Oxide has contributed to our understanding of how structural modifications can influence drug efficacy and side effects. The introduction of the N’-oxide group not only affects metabolic stability but also alters binding interactions with biological targets. This has implications for drug design, allowing researchers to fine-tune molecular structures to optimize pharmacological properties. Such insights are critical for developing next-generation drugs with improved therapeutic profiles.
The pharmacological properties of Meclizine have been well-documented for decades, primarily due to its use as an anti-histamine and anti-emetic agent. However, recent studies have explored its potential beyond these traditional applications. For instance, research suggests that Meclizine may have neuroprotective effects, making it a candidate for treating neurological disorders such as epilepsy or migraine headaches. The deuterated derivative, Meclizine-d8 N’-Oxide, could provide new avenues for investigating these potential therapeutic benefits without altering the core pharmacological activity.
In addition to its pharmacological applications, Meclizine-d8 N’-Oxide serves as a valuable tool in toxicology research. By studying how this compound is metabolized and excreted in different organisms, researchers can gain insights into potential toxicological risks associated with Meclizine-based drugs. This information is crucial for ensuring patient safety during drug development and regulatory approval processes.
The synthesis and characterization of Meclizine-d8 N’-Oxide also highlight the importance of collaboration between synthetic chemists and analytical scientists. The development of robust synthetic routes requires expertise in organic chemistry, while accurate characterization demands advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. These interdisciplinary efforts are essential for producing high-quality compounds like Meclizine-d8 N’-Oxide that meet the stringent requirements of modern pharmaceutical research.
In conclusion, Meclizine-d8 N’-Oxide, with its CAS number 1246816-10-3, represents a significant advancement in pharmaceutical chemistry and drug development. Its unique properties make it an invaluable tool for studying drug metabolism, pharmacodynamics, and toxicology. As research continues to uncover new applications for deuterated compounds like Meclizine-d8 N’-Oxide, their role in advancing medical science is set to grow even further.
1246816-10-3 (Meclizine-d8 N’-Oxide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)